1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C21H28N2O5S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 1-[(3-ethoxy-4-methoxyphenyl)methyl]-4-(4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H28N2O5S/c1-4-28-21-15-17(5-10-20(21)27-3)16-22-11-13-23(14-12-22)29(24,25)19-8-6-18(26-2)7-9-19/h5-10,15H,4,11-14,16H2,1-3H3
• InChI Key: KSKINRVTMRTRAJ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)OC

Description

1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as EMBP, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and receptors that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to reduce inflammation and pain in animal models. In addition, this compound has been shown to improve cognitive function and memory in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yield. This compound is also stable under normal laboratory conditions and can be stored for long periods without significant degradation. However, this compound has some limitations for lab experiments. It is not water-soluble and requires the use of organic solvents for dissolution. In addition, this compound has limited solubility in some commonly used solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine. One potential area of research is the development of this compound derivatives with improved therapeutic properties. Another area of research is the study of the pharmacokinetics and pharmacodynamics of this compound. This will help to determine the optimal dosage and administration route for this compound in clinical settings. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of various neurological disorders and other diseases.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It has been found to exhibit antitumor, anti-inflammatory, and analgesic activities, and has been shown to have neuroprotective effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of this compound derivatives with improved therapeutic properties and the investigation of its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine involves the reaction of 1-(3-ethoxy-4-methoxybenzyl)piperazine with 4-methoxybenzenesulfonyl chloride in the presence of a base. The reaction takes place at room temperature, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(3-Ethoxy-4-methoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential therapeutic properties. It has been found to exhibit antitumor, anti-inflammatory, and analgesic activities. In addition, this compound has been shown to have neuroprotective effects and can be used to treat neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound has also been studied for its potential use in the treatment of depression and anxiety.